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Introduction

Age-hardening in aluminum-copper (Al-Cu) alloys is a critical heat treatment process used to
enhance their mechanical properties, particularly hardness and strength. This improvement is
attributed to the controlled precipitation of various metastable and stable phases within the
aluminum matrix. The precipitation sequence is a well-established phenomenon, typically
proceeding as follows:

Supersaturated Solid Solution (SSSS) - Guinier-Preston (GP) Zones - 6" - 6' - 6 (CuAl2)

Each of these precipitate phases possesses distinct characteristics in terms of size,
morphology, coherency with the matrix, and contribution to the overall mechanical behavior of
the alloy. Nanoindentation is a powerful technique for probing the mechanical properties of
materials at the nanoscale, making it an ideal tool for characterizing the hardness and elastic
modulus of the individual microstructural constituents in age-hardened Al-Cu alloys. This
application note provides a detailed protocol for performing nanoindentation on these materials,
along with guidance on data interpretation and presentation.

Precipitation in Al-Cu Alloys

The strengthening of Al-Cu alloys is primarily due to the formation of finely dispersed
precipitates that impede dislocation motion. The key strengthening phases are the metastable
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0" and O' precipitates. The initial stages of aging involve the formation of GP zones, which are
clusters of copper atoms. As aging progresses, these zones evolve into the more ordered and
effective strengthening phases. The final, stable 6 phase is generally coarser and contributes
less to the peak hardness of the alloy. Understanding this precipitation sequence is crucial for
interpreting nanoindentation results.
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Figure 1: Precipitation sequence in age-hardened Al-Cu alloys.
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Experimental Protocol: Nanoindentation of Al-Cu
Alloys

This protocol outlines the key steps for accurate and reproducible nanoindentation testing of

age-hardened Al-Cu alloys.

Sample Preparation

Proper sample preparation is critical to obtain reliable nanoindentation data. The goal is to

create a smooth, flat, and damage-free surface.

Sectioning: Cut the Al-Cu alloy sample to a suitable size for the nanoindenter stage using a
low-speed diamond saw or electrical discharge machining (EDM) to minimize subsurface
deformation.

Mounting: Mount the sample in a conductive resin to facilitate subsequent polishing and
imaging.

Grinding:

o Begin with a coarse grit silicon carbide (SiC) paper (e.g., 320 or 400 grit) to planarize the
surface.

o Sequentially grind with finer grit SiC papers (e.g., 600, 800, 1200, and 2400 grit). Use
water as a lubricant and coolant.[1]

o After each grinding step, thoroughly clean the sample with water and ethanol to remove
any abrasive particles.

Polishing:

o Use diamond suspensions of decreasing particle size (e.g., 6 pum, 3 um, and 1 pum) on
appropriate polishing cloths.[2]

o For the final polishing step, use a fine colloidal silica or alumina suspension (e.g., 0.05 pm
or 0.02 um) to achieve a mirror-like finish with minimal surface scratches.[1]
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» Cleaning: After final polishing, clean the sample ultrasonically in ethanol or acetone to
remove any residual polishing media and ensure a pristine surface for indentation.[3]

Nanoindentation Procedure

The following workflow is recommended for conducting nanoindentation tests on prepared Al-
Cu alloy samples.
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Nanoindentation Experimental Workflow
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Figure 2: Workflow for nanoindentation of Al-Cu alloys.
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Instrument Setup and Calibration:
o Ensure the nanoindenter is properly calibrated using a standard fused silica sample.

o Select an appropriate indenter tip, typically a Berkovich or cube-corner tip for high-
resolution measurements.

Sample Mounting: Securely mount the prepared sample on the nanoindenter stage. Ensure
good mechanical and electrical contact if using conductive mounting resin.

Thermal Equilibration: Allow the sample to reach thermal equilibrium with the instrument to
minimize thermal drift during testing. This may take 30 minutes or longer.

Locating Regions of Interest:

o Use the instrument's optical microscope or scanning probe microscopy (SPM) capabilities
to identify the areas of interest.

o For characterizing individual precipitates, high-resolution imaging is necessary to precisely
position the indenter.

Indentation Parameters:

o Maximum Load/Depth: Set the maximum indentation load or depth. To probe individual
precipitates, a shallow indentation depth (e.g., < 50 nm) is required to minimize the
influence of the surrounding matrix.

o Loading/Unloading Rates: Use a constant strain rate or loading rate. A typical strain rate
for metals is 0.05 s~1.[1]

o Hold Period: A brief hold period at peak load (e.g., 5-10 seconds) can be used to minimize
the effects of creep.

Performing Indentations:

o Perform an array of indentations on the matrix to establish baseline mechanical properties.
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o Carefully position the indenter over the target precipitates for individual characterization. It
is important to note that due to the small size of the precipitates, the measured properties
will likely be a composite of the precipitate and the surrounding matrix.

o Perform multiple indents for each phase to ensure statistical significance.

Data Analysis

The load-displacement data obtained from nanoindentation is typically analyzed using the
Oliver-Pharr method to extract hardness and elastic modulus.

o Load-Displacement Curve Analysis: The unloading portion of the load-displacement curve is

fit to a power-law relation to determine the contact stiffness.

o Contact Depth Calculation: The contact depth is calculated from the final displacement and

the maximum displacement.

o Contact Area Determination: The projected contact area is determined from the contact
depth using the known geometry of the indenter tip (the tip area function).

o Hardness and Modulus Calculation:
o Hardness (H): Calculated as the maximum load divided by the projected contact area.

o Reduced Modulus (Er): Calculated from the contact stiffness and the projected contact

area.

o Elastic Modulus (E): The elastic modulus of the sample is then calculated from the
reduced modulus, taking into account the elastic properties of the indenter tip.

Data Presentation

The mechanical properties of the Al-Cu matrix and precipitates can be summarized in tables for
easy comparison. It is important to acknowledge that direct experimental measurement of the
mechanical properties of individual, nanoscale precipitates is challenging due to the influence
of the surrounding matrix. The values presented for the precipitates are often deconvoluted
from the composite response or are theoretical values from simulations.
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Table 1: Typical Mechanical Properties of Al-Cu Matrix and Precipitates

Elastic Modulus
Phase Hardness (GPa) Notes
(GPa)

Properties depend on
08-1.2 70 - 80 the concentration of

a-Al Matrix

(Supersaturated) ] ) ]
Cu in solid solution.

Direct measurement is
) o ) difficult; hardening is
GP Zones > Matrix Hardness Similar to Matrix
due to coherency

strains.

) ) ] Significant
0" Higher than GP Zones  Higher than Matrix )
strengthening effect.

Primary strengthening
' Peak Hardness Higher than Matrix phase in many Al-Cu

alloys.

Coarser, incoherent
phase, leading to

0 (CuAlz) Lower than 6 ~110-130
lower hardness than

peak-aged condition.

Note: The values for the precipitate phases are indicative and can vary significantly with alloy
composition, aging conditions, and measurement technique.

Table 2: Example Nanoindentation Parameters for Al-Cu Alloys
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Parameter Value ReferencelJustification

Standard for measuring

Indenter Tip Berkovich
hardness and modulus.
] ) To probe the near-surface
Maximum Indentation Depth 200 nm ) )
mechanical properties.[1]
] Typical for metals to minimize
Strain Rate 0.05s7? )
strain rate effects.[1]
) To allow for relaxation of time-
Hold Period at Peak Load 10 s ]
dependent deformation.
) ) Standard method for analyzing
Data Analysis Method Oliver-Pharr ) )
nanoindentation data.
Conclusion

Nanoindentation is an indispensable tool for characterizing the local mechanical properties of
age-hardened Al-Cu alloys. By following a meticulous experimental protocol, from sample
preparation to data analysis, researchers can gain valuable insights into the strengthening
mechanisms provided by the different precipitate phases. While direct measurement of the
intrinsic properties of nanoscale precipitates remains a challenge, nanoindentation provides
crucial data on the composite response of the precipitate and matrix, which is directly relevant
to the overall performance of the material. The data obtained can be used to optimize heat
treatment processes and develop new Al-Cu alloys with enhanced mechanical properties for a
wide range of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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